Cas no 59857-91-9 (2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-)

2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- structure
59857-91-9 structure
Product Name:2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-
CAS No:59857-91-9
MF:C9H17NO2
MW:171.23678278923
CID:1617282
Update Time:2024-09-13

2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-
    • Inchi: 1S/C9H17NO2/c1-2-3-4-10-6-8(7-11)5-9(10)12/h8,11H,2-7H2,1H3
    • InChI Key: APJGYFFENJJIBO-UHFFFAOYSA-N
    • SMILES: N1(CCCC)CC(CO)CC1=O

Computed Properties

  • Exact Mass: 171.12601

Experimental Properties

  • Density: 1.035±0.06 g/cm3(Predicted)
  • Boiling Point: 317.5±15.0 °C(Predicted)
  • PSA: 40.54
  • pka: 14.56±0.10(Predicted)
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